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Introduction

Mitochondrial quality control is a critical cellular process that ensures the health and proper
function of the mitochondrial network. This process involves the selective removal of damaged
or dysfunctional mitochondria, primarily through a specialized form of autophagy known as
mitophagy. Dysregulation of mitochondrial quality control has been implicated in a variety of
human diseases, including neurodegenerative disorders such as Parkinson's disease.[1][2]
MTX115325, a potent and selective small molecule inhibitor, has emerged as a significant
modulator of mitochondrial quality control. This technical guide provides an in-depth overview
of the mechanism of action of MTX115325, its effects on mitochondrial quality control
pathways, and detailed experimental protocols for its study.

MTX115325 is an orally active and brain-penetrant inhibitor of Ubiquitin-Specific Protease 30
(USP30).[3] USP30 is a deubiquitinase localized to the outer mitochondrial membrane that acts
as a negative regulator of mitophagy.[1] It functions by removing ubiquitin chains from
mitochondrial outer membrane proteins, thereby counteracting the pro-mitophagy signaling
cascade initiated by the PINK1 and Parkin proteins.[2] By inhibiting USP30, MTX115325
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enhances the ubiquitination of mitochondrial proteins, promoting the clearance of damaged
mitochondria and offering a potential therapeutic strategy for diseases associated with
mitochondrial dysfunction.[3][4]
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Table 2: In Vivo Pharmacokinetics and Efficacy of

MTX115325 in a Parkinson's Disease Mouse Model (AAV-

Parameter Dosage Outcome Reference
10 mg/kg (single
Oral Bioavailability 9/kg (sing 98% [3]
dose)
Brain Partition 10 mg/kg (single
o/kg (sing ~0.4 [3]

Coefficient (Kpu,u)

dose)

Maximum

Concentration (Cmax)

15 mg/kg (single

dose)

7546.9 ng/mL

[3]

Maximum

Concentration (Cmax)

50 mg/kg (single

dose)

16374.3 ng/mL

[3]

Neuroprotection

15 mg/kg and 50
mg/kg (twice daily for
10 weeks)

Reduced loss of

dopaminergic neurons
in the substantia nigra
and preserved striatal

dopamine levels.

[3]4]

Reduction of a-

Synuclein Pathology

15 mg/kg and 50
mg/kg (twice daily for
10 weeks)

Reduced levels of
phosphorylated S129-

aSynuclein.

[3]

Reduction of

Neuroinflammation

15 mg/kg and 50
mg/kg (twice daily for
10 weeks)

Decreased total area
of GFAP staining,
indicating reduced

astrocyte activation.

[3]

Experimental Protocols
In Vitro USP30 Inhibition Assay

This protocol describes a biochemical assay to determine the half-maximal inhibitory
concentration (IC50) of MTX115325 against recombinant USP30.
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Materials:

Recombinant human USP30 (amino acids 57-517 with a C-terminal 6-His tag)
Ubiquitin-rhodamine 110 (Ub-Rho110) substrate
MTX115325

Assay buffer: 50 mM Tris-HCI pH 7.5, 100 mM NaCl, 0.1 mg/ml BSA, 0.05% Tween 20, 1
mM DTT

384-well black, clear-bottom, low-binding plates

Plate reader capable of measuring fluorescence polarization

Procedure:

Prepare a serial dilution of MTX115325 in 100% DMSO.

Dispense 75 nL of the MTX115325 dilutions into the wells of the 384-well plate.

Prepare a 2x concentrated solution of recombinant human USP30 (10 nM) in assay buffer.
Add 15 pL of the 2x USP30 solution to each well, resulting in a final concentration of 5 nM.
Incubate the plate for 30 minutes at room temperature.

Prepare a 2x concentrated solution of Ub-Rho110 (200 nM) in assay buffer.

Add 15 pL of the 2x Ub-Rho110 solution to each well, for a final concentration of 100 nM.

Measure the fluorescence polarization at appropriate intervals to monitor the cleavage of the
substrate.

Calculate the IC50 value by plotting the rate of substrate cleavage against the logarithm of
the MTX115325 concentration and fitting the data to a four-parameter logistic equation.

Cellular TOM20 Ubiquitination Assay (Western Blot)
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This protocol details the procedure to assess the effect of MTX115325 on the ubiquitination of

the mitochondrial outer membrane protein TOMZ20 in cultured cells.

Materials:

HelLa or SH-SY5Y cells (with or without Parkin overexpression)
MTX115325

Mitochondrial toxins (e.g., a combination of Antimycin A and Oligomycin A)
Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
Primary antibodies: anti-TOM20, anti-Ubiquitin

Secondary antibodies: HRP-conjugated anti-rabbit or anti-mouse IgG
SDS-PAGE gels and Western blotting apparatus

Chemiluminescence substrate

Procedure:

Plate cells and allow them to adhere overnight.

Treat the cells with various concentrations of MTX115325 for a specified duration (e.g., 90
minutes). In some experimental setups, co-treatment with mitochondrial toxins is used to
induce mitochondrial stress.

Harvest the cells and lyse them in lysis buffer.

Determine the protein concentration of the lysates using a BCA or Bradford assay.
Separate equal amounts of protein from each sample by SDS-PAGE.

Transfer the proteins to a PVDF or nitrocellulose membrane.

Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).
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Incubate the membrane with the primary anti-TOM20 and anti-Ubiquitin antibodies overnight
at 4°C.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

Develop the blot using a chemiluminescence substrate and image the bands.

Quantify the intensity of the ubiquitinated TOM20 bands relative to the total TOM20 bands.

Mitophagy Quantification using mito-QC Assay

This protocol describes a fluorescence microscopy-based assay to quantify mitophagy. The
mito-QC (mitochondrial quality control) reporter is a tandem fluorescent protein (mCherry-GFP)
targeted to the mitochondria. In healthy mitochondria, both mCherry and GFP fluoresce. Upon
delivery to the acidic environment of the lysosome during mitophagy, the GFP fluorescence is
guenched, while the mCherry fluorescence persists, allowing for the identification of
mitolysosomes.

Materials:

SH-SY5Y cells stably expressing the mito-QC reporter

MTX115325

Hoechst stain for nuclear counterstaining

High-content imaging system or confocal microscope

Procedure:

Plate the mito-QC expressing cells in a suitable imaging plate (e.g., 96-well plate).

Treat the cells with MTX115325 at the desired concentrations for the appropriate duration
(e.g., 72 hours).

Stain the cell nuclei with Hoechst stain.

Acquire images of the cells in the mCherry, GFP, and DAPI channels.
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« Quantify mitophagy by identifying and counting the mCherry-only puncta (mitolysosomes)
and normalizing to the total number of cells (identified by the nuclear stain). The mitophagy
index can be calculated as the ratio of mitolysosomes to the total mitochondrial area
(visualized by mCherry fluorescence).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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